![molecular formula C20H20N6O5S2 B2684087 2-((5-(4-(benzo[d][1,3]dioxole-5-carbonyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide CAS No. 1170949-16-2](/img/structure/B2684087.png)
2-((5-(4-(benzo[d][1,3]dioxole-5-carbonyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide
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Overview
Description
The compound is a complex organic molecule that contains several functional groups, including a benzo[d][1,3]dioxole, piperazine, thiadiazole, thio, and isoxazole . These groups are common in many pharmaceuticals and biologically active compounds .
Synthesis Analysis
While specific synthesis methods for this compound are not available, compounds with similar functional groups are often synthesized through various organic reactions. For example, benzo[d][1,3]dioxole can be synthesized through a condensation reaction . Piperazine derivatives can be synthesized through reactions involving amines .Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The benzo[d][1,3]dioxole group, for instance, is a fused ring system with oxygen atoms . The piperazine ring is a six-membered ring with two nitrogen atoms .Chemical Reactions Analysis
The compound’s reactivity would likely be influenced by its functional groups. For example, the piperazine ring might undergo reactions at the nitrogen atoms, and the thiadiazole group might react at the sulfur or nitrogen atoms .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of polar groups like the carbonyl and amine might influence its solubility .Scientific Research Applications
Metal-Organic Frameworks (MOFs)
The compound’s benzo[d][1,3]dioxole subunit has been used in the synthesis of dioxole functionalized metal–organic frameworks (MOFs) . These MOFs have different physical properties and can be used in various applications such as gas storage, separation, and catalysis .
Organoselenium Compounds
The compound has been used in the synthesis of novel organoselenium compounds . These compounds have potential applications in various fields such as organic synthesis, pharmaceutics, ligand chemistry, semiconducting materials, biochemistry, and catalysis .
Anticonvulsant Activities
Some compounds incorporating the benzo[d][1,3]dioxole subunit have shown promising anticonvulsant activities . This suggests potential applications in the development of new drugs for the treatment of epilepsy .
Antioxidants and Antitumor Agents
Organoselenium compounds, including those incorporating the benzo[d][1,3]dioxole subunit, have been found to act as antioxidants and antitumor agents . This suggests potential applications in the prevention and treatment of diseases related to oxidative stress and cancer .
Immuno-modulators
Organoselenium compounds have been found to act as immuno-modulators . This suggests potential applications in the regulation of immune responses, which could be beneficial in the treatment of various immune-related diseases .
Synthesis of Benzo[d]imidazo[5,1-b][1,3]selenazoles
The compound’s benzo[d][1,3]dioxole subunit has been used in the copper-catalyzed cascade cyclization of 2-haloaryl isoselenocyanates with isocyanides to access benzo[d]imidazo[5,1-b][1,3]selenazoles . These selenazoles have potential applications in various fields such as organic synthesis and medicinal chemistry .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[[5-[4-(1,3-benzodioxole-5-carbonyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N6O5S2/c1-12-8-16(24-31-12)21-17(27)10-32-20-23-22-19(33-20)26-6-4-25(5-7-26)18(28)13-2-3-14-15(9-13)30-11-29-14/h2-3,8-9H,4-7,10-11H2,1H3,(H,21,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMETYJUWZUDATP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)CSC2=NN=C(S2)N3CCN(CC3)C(=O)C4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N6O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
488.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((5-(4-(benzo[d][1,3]dioxole-5-carbonyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide |
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